2-{5-[2,5-dimethoxy-4-(methylthio)phenyl]-4-phenyl-1H-imidazol-1-yl}acetamide

• IUPAC Name: 2-[5-(2,5-dimethoxy-4-methylsulfanylphenyl)-4-phenylimidazol-1-yl]acetamide
• InChI: InChI=1S/C20H21N3O3S/c1-25-15-10-17(27-3)16(26-2)9-14(15)20-19(13-7-5-4-6-8-13)22-12-23(20)11-18(21)24/h4-10,12H,11H2,1-3H3,(H2,21,24)
• InChI Key: ARKOTHCTFBISBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2=C(N=CN2CC(=O)N)C3=CC=CC=C3)OC)SC
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

2-{5-[2,5-dimethoxy-4-(methylthio)phenyl]-4-phenyl-1H-imidazol-1-yl}acetamide, also known as CTAP, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

2-{5-[2,5-dimethoxy-4-(methylthio)phenyl]-4-phenyl-1H-imidazol-1-yl}acetamide acts as a competitive antagonist of the mu-opioid receptor, binding to the receptor and preventing the binding of endogenous opioids such as endorphins and enkephalins. This results in a decrease in the activation of downstream signaling pathways, including the inhibition of adenylyl cyclase and the activation of potassium channels. The net effect of this is a decrease in the activity of neurons in the pain and reward pathways, which can lead to analgesia and a decrease in the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, particularly in the context of opioid receptors. These effects include the inhibition of adenylyl cyclase, the activation of potassium channels, and the modulation of calcium ion channels. This compound has also been shown to have analgesic effects in animal models, as well as to reduce the reinforcing effects of drugs of abuse such as cocaine and morphine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{5-[2,5-dimethoxy-4-(methylthio)phenyl]-4-phenyl-1H-imidazol-1-yl}acetamide is its potency and selectivity as a mu-opioid receptor antagonist. This makes it a valuable tool for studying the role of the mu-opioid receptor in pain and reward pathways, as well as in the mechanisms underlying opioid tolerance and dependence. However, one limitation of this compound is its potential for off-target effects, particularly at high concentrations. Additionally, this compound may not be suitable for all research applications, particularly those involving other opioid receptors or non-opioid receptors.

Future Directions

There are a number of potential future directions for research on 2-{5-[2,5-dimethoxy-4-(methylthio)phenyl]-4-phenyl-1H-imidazol-1-yl}acetamide. One area of interest is the development of more selective and potent mu-opioid receptor antagonists, which could have potential applications in the treatment of opioid addiction and other conditions. Additionally, there is interest in the use of this compound and other mu-opioid receptor antagonists in combination with other drugs, such as non-opioid analgesics or drugs that target other receptors involved in pain and reward pathways. Finally, there is ongoing research into the mechanisms underlying opioid tolerance and dependence, which could lead to the development of new treatments for these conditions.

Scientific Research Applications

2-{5-[2,5-dimethoxy-4-(methylthio)phenyl]-4-phenyl-1H-imidazol-1-yl}acetamide has been extensively studied for its potential use in scientific research, particularly in the field of opioid receptors. Specifically, this compound has been shown to be a potent and selective antagonist of the mu-opioid receptor, which is involved in the modulation of pain and reward pathways in the brain. This compound has also been shown to have potential applications in the treatment of drug addiction, as well as in the study of the mechanisms underlying opioid tolerance and dependence.